N-[2-(2-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide

• IUPAC Name: N-[2-(2-fluorophenyl)ethyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H19FN2O2/c20-17-9-5-4-6-14(17)10-11-21-19(24)15-12-18(23)22(13-15)16-7-2-1-3-8-16/h1-9,15H,10-13H2,(H,21,24)
• InChI Key: OFJLIMSKNCVWMH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2)C(=O)NCCC3=CC=CC=C3F
• Molecular Formula: C19H19FN2O2
• Molecular Weight: 326.4 g/mol
• Solubility: 47.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[2-(2-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. It is commonly referred to as FPEP and belongs to the class of pyrrolidinecarboxamide derivatives.

Mechanism of Action

The mechanism of action of FPEP involves the inhibition of cyclooxygenase-2 (COX-2) enzyme activity, which is responsible for the production of prostaglandins that are involved in the inflammatory response. By inhibiting COX-2, FPEP reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
FPEP has been shown to exhibit significant anti-inflammatory and analgesic effects in various animal models. It has also been found to exhibit a good safety profile, with no significant toxicity or adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of FPEP is its high potency and selectivity for COX-2 inhibition, which makes it a promising candidate for the development of new anti-inflammatory and analgesic drugs. However, one of the limitations of FPEP is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of FPEP. Some of the future directions that could be explored include:
1. Investigating the efficacy of FPEP in human clinical trials for the treatment of chronic pain and inflammation.
2. Exploring the potential use of FPEP as an anti-cancer agent in preclinical and clinical studies.
3. Developing new formulations of FPEP that improve its solubility and bioavailability for more effective administration in experimental settings.
4. Investigating the potential use of FPEP in combination with other drugs for synergistic effects in the treatment of various diseases.

Scientific Research Applications

FPEP has been extensively studied for its potential therapeutic applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammation. Additionally, FPEP has also been investigated for its potential use as an anti-cancer agent due to its ability to inhibit the growth of cancer cells.